Cas no 931-70-4 (Benzene,1-methyl-4-silyl-)
Benzene,1-methyl-4-silyl- is an organosilicon compound featuring a methyl-substituted benzene ring with a silyl group at the para position. This structure imparts unique reactivity and stability, making it valuable in synthetic organic and organometallic chemistry. The silyl group enhances electrophilic substitution reactions, while the aromatic ring provides a robust framework for further functionalization. Its compatibility with cross-coupling reactions and use as a precursor in silicon-based materials synthesis are notable advantages. The compound’s stability under various conditions allows for precise control in advanced chemical processes, particularly in the development of specialty polymers and silicon-containing intermediates.
Benzene,1-methyl-4-silyl- structure
Product name:Benzene,1-methyl-4-silyl-
Benzene,1-methyl-4-silyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-4-silyl-
- p-TOLYLSILANE
- p-MeC6H4SiH3
- p-tolysilane
- (4-Methylphenyl)silane #
- AKOS006282773
- Silane, (4-methylphenyl)-
- DTXSID001318880
- 1-Methyl-4-silylbenzene
- MFCD07368362
- 931-70-4
- OASAGXUWNYOMED-UHFFFAOYSA-N
- DB-009808
-
- MDL： MFCD07368362
- Inchi： InChI=1S/C7H7Si/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
- InChI Key： DDIXHFKHYMZDFP-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1)[Si]
Computed Properties
- Exact Mass: 122.05500
- Monoisotopic Mass: 119.031701758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 62.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: -0.01430
Benzene,1-methyl-4-silyl- Security Information
Benzene,1-methyl-4-silyl- Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Benzene,1-methyl-4-silyl- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P935221-10g |
P-TOLYLSILANE |
931-70-4 | 97% | 10g |
￥2,070.00 | 2022-08-31 | |
| Cooke Chemical | M3726057-10g |
P-TOLYLSILANE |
931-70-4 | 97% | 10g |
RMB 1840.00 | 2025-02-20 |
Benzene,1-methyl-4-silyl- Related Literature
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1. The kinetics and mechanism of the reactions of the halogenotrimethylsilanes with methylmagnesium halidesA. F. Reid,C. J. Wilkins J. Chem. Soc. 1955 4029
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Makoto Minato,Takaomi Matsumoto,Miyuki Ichikawa,Takashi Ito Chem. Commun. 2003 2968
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3. Stereocontrol in organic synthesis using silicon-containing compounds. Syntheses of (±)-2-deoxyribonolactone and (±)-arabonolactoneIan Fleming,Sunil K. Ghosh J. Chem. Soc. Perkin Trans. 1 1998 2711
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4. Reduction of aryltrimethylsilanes as a synthetic method. Part I. Electrochemical reductionColin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1974 2055
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5. Amine synthesis via transition metal homogeneous catalysed hydrosilylationBin Li,Jean-Baptiste Sortais,Christophe Darcel RSC Adv. 2016 6 57603
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